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Compound of Interest

Compound Name:
4-Bromo-1-methoxy-2-

(methoxymethoxy)benzene

CAS No.: 623550-16-3

Cat. No.: B1279649

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-1-methoxy-2-(methoxymethoxy)benzene is a substituted aromatic compound of

significant interest in synthetic organic chemistry. Its utility primarily lies in its role as a versatile

intermediate in the construction of more complex molecular architectures, particularly in the

pharmaceutical and fine chemical industries. The strategic placement of a bromine atom, a

methoxy group, and a methoxymethyl (MOM) ether protecting group on the benzene ring

provides a unique combination of reactivity and stability, allowing for selective chemical

transformations.

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and analytical characterization of 4-Bromo-1-methoxy-2-(methoxymethoxy)benzene,

offering field-proven insights for its effective utilization in research and development.
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The physical and chemical properties of 4-Bromo-1-methoxy-2-(methoxymethoxy)benzene
are foundational to its handling, storage, and application in synthesis. While experimentally

determined data for this specific compound is not widely published, its properties can be

reliably predicted based on its structure and data from closely related analogues.

Property Value Source

Molecular Formula C₉H₁₁BrO₃ [1]

Molecular Weight 247.09 g/mol [1]

CAS Number 623550-16-3 [1]

Appearance
Predicted: Colorless to light

yellow oil or low-melting solid

Inferred from related

compounds

Boiling Point
Predicted: >250 °C at 760

mmHg

Inferred from related

compounds

Melting Point Predicted: <25 °C
Inferred from related

compounds

Solubility

Predicted: Soluble in common

organic solvents (e.g.,

dichloromethane, ethyl

acetate, THF). Insoluble in

water.

Inferred from related

compounds

Synthesis of 4-Bromo-1-methoxy-2-
(methoxymethoxy)benzene
The synthesis of 4-Bromo-1-methoxy-2-(methoxymethoxy)benzene is logically approached

as a two-step sequence starting from the commercially available 2-methoxyphenol (guaiacol).

This strategy involves an initial regioselective bromination followed by the protection of the

phenolic hydroxyl group.

Step 1: Synthesis of 4-Bromo-2-methoxyphenol
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The first step is the electrophilic aromatic substitution of 2-methoxyphenol. The electron-

donating hydroxyl and methoxy groups are ortho-, para-directing. Due to steric hindrance from

the methoxy group at the ortho position, bromination occurs preferentially at the para position

relative to the strongly activating hydroxyl group.[2]

2-Methoxyphenol 4-Bromo-2-methoxyphenol
    + Br₂ / Solvent

Br₂

e.g., Acetic Acid

Click to download full resolution via product page

Synthesis of 4-Bromo-2-methoxyphenol.

Experimental Protocol: Synthesis of 4-Bromo-2-methoxyphenol

Reaction Setup: In a well-ventilated fume hood, dissolve 2-methoxyphenol (1.0 eq.) in a

suitable solvent such as glacial acetic acid or a chlorinated solvent like dichloromethane in a

round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

Bromination: Cool the solution in an ice bath (0-5 °C). Slowly add a solution of bromine (1.0-

1.1 eq.) in the same solvent dropwise to the stirred solution. The addition rate should be

controlled to maintain the reaction temperature.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) until the starting material is consumed.

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium thiosulfate to neutralize any remaining bromine.
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Extraction: Extract the product into an organic solvent such as ethyl acetate. Wash the

organic layer with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel or by recrystallization to afford pure 4-Bromo-2-methoxyphenol.

Step 2: Synthesis of 4-Bromo-1-methoxy-2-
(methoxymethoxy)benzene
The second step involves the protection of the phenolic hydroxyl group of 4-Bromo-2-

methoxyphenol as a methoxymethyl (MOM) ether. This is a standard protection strategy that

prevents the acidic proton of the phenol from interfering in subsequent reactions.[3]

4-Bromo-2-methoxyphenol 4-Bromo-1-methoxy-2-(methoxymethoxy)benzene
    + MOM-Cl, Base / Solvent

MOM-Cl, Base (e.g., DIPEA)

e.g., DCM
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MOM Protection of 4-Bromo-2-methoxyphenol.

Experimental Protocol: MOM Protection of 4-Bromo-2-methoxyphenol

Reaction Setup: In a dry, inert atmosphere (e.g., nitrogen or argon), dissolve 4-Bromo-2-

methoxyphenol (1.0 eq.) in an anhydrous aprotic solvent such as dichloromethane (DCM) or

tetrahydrofuran (THF).

Addition of Base: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA)

(1.5-2.0 eq.), to the solution and stir.
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Addition of MOM-Cl: Cool the mixture in an ice bath and add chloromethyl methyl ether

(MOM-Cl) (1.2-1.5 eq.) dropwise. Caution: MOM-Cl is a potent carcinogen and should be

handled with extreme care in a well-ventilated fume hood.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until

completion, as monitored by TLC.

Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extraction: Extract the product with an organic solvent. Wash the organic layer with water

and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in

vacuo. The resulting crude product can be purified by flash column chromatography on silica

gel to yield 4-Bromo-1-methoxy-2-(methoxymethoxy)benzene.[3]

Reactivity and Synthetic Applications
The chemical reactivity of 4-Bromo-1-methoxy-2-(methoxymethoxy)benzene is defined by

its three key functional groups: the aryl bromide, the MOM-protected phenol, and the methoxy

group.

Reactions at the Aryl Bromide Position
The bromine atom serves as a versatile handle for a variety of carbon-carbon and carbon-

heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling

reactions.

Suzuki-Miyaura Coupling: The aryl bromide can be readily coupled with boronic acids or their

esters to form biaryl structures.

Heck Reaction: It can undergo coupling with alkenes to introduce vinyl groups.

Sonogashira Coupling: Reaction with terminal alkynes provides access to arylethynyl

compounds.

Buchwald-Hartwig Amination: This allows for the formation of carbon-nitrogen bonds.
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Metal-Halogen Exchange: Treatment with strong bases like n-butyllithium at low

temperatures can generate an aryllithium species, which can then be reacted with various

electrophiles.

4-Bromo-1-methoxy-2-(methoxymethoxy)benzene

Suzuki Coupling
(R-B(OH)₂)

Heck Reaction
(Alkene)

Sonogashira Coupling
(Alkyne)

Buchwald-Hartwig
(Amine)

Metal-Halogen
Exchange (n-BuLi)

Click to download full resolution via product page

Reactivity of the Aryl Bromide Moiety.

The Methoxymethyl (MOM) Protecting Group
The MOM ether is a robust protecting group, stable to a wide range of nucleophilic and basic

conditions, making it compatible with many of the cross-coupling reactions mentioned above.

Its primary role is to mask the acidic phenolic proton.

Deprotection of the MOM Group
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The MOM group is typically removed under acidic conditions. The lability of the MOM ether can

be tuned by the choice of acid and reaction conditions, allowing for selective deprotection in the

presence of other acid-sensitive groups.

Experimental Protocol: Deprotection of the MOM Group

Reaction Setup: Dissolve the MOM-protected compound in a suitable protic solvent, such as

methanol or isopropanol.

Acid Addition: Add a catalytic amount of a strong acid, such as hydrochloric acid or p-

toluenesulfonic acid. Alternatively, milder acidic reagents like silica-supported sodium

hydrogen sulfate can be employed for more sensitive substrates.[4]

Reaction Monitoring: Stir the reaction at room temperature or with gentle heating, monitoring

its progress by TLC.

Work-up: Upon completion, neutralize the acid with a mild base (e.g., saturated aqueous

sodium bicarbonate solution).

Extraction and Purification: Extract the deprotected phenol into an organic solvent, wash with

water and brine, dry, and concentrate. Purify as necessary.

Analytical Characterization
While a specific, published spectrum for 4-Bromo-1-methoxy-2-(methoxymethoxy)benzene
is not readily available, the expected spectral data can be predicted based on its structure.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the two methoxy groups, and the methylene protons of the MOM group. The

aromatic protons will exhibit coupling patterns consistent with a 1,2,4-trisubstituted benzene

ring.

¹³C NMR: The carbon NMR spectrum will show characteristic signals for the aromatic

carbons, with the carbon attached to the bromine atom being significantly influenced by the

halogen's electronegativity and the carbons attached to the oxygen atoms shifted downfield.
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IR Spectroscopy: The infrared spectrum will likely display characteristic C-O stretching

frequencies for the ether linkages and aromatic C-H and C=C stretching vibrations.

Mass Spectrometry: The mass spectrum will show a molecular ion peak and a characteristic

isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Safety and Handling
As a brominated aromatic compound and a derivative of the carcinogenic MOM-Cl, 4-Bromo-
1-methoxy-2-(methoxymethoxy)benzene should be handled with appropriate safety

precautions.

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses, gloves, and a lab coat.

Handling: Handle in a well-ventilated fume hood, especially during synthesis and purification,

to avoid inhalation of vapors. Avoid contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.

Conclusion
4-Bromo-1-methoxy-2-(methoxymethoxy)benzene is a valuable and versatile building block

in organic synthesis. Its synthesis from readily available starting materials is straightforward,

and its chemical reactivity allows for a wide range of subsequent transformations. A thorough

understanding of its properties, synthesis, and reactivity, as outlined in this guide, is essential

for its successful application in the development of novel pharmaceuticals and other complex

organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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